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Compound of Interest

Compound Name: (R)-morpholin-2-ylmethanol

CAS No.: 156925-22-3

Cat. No.: B1146098

Get Quote

In the landscape of modern medicinal chemistry, the morpholine ring stands out as a privileged

scaffold.[1][2][3] Its frequent incorporation into drug candidates is a testament to its ability to

confer advantageous physicochemical and metabolic properties, such as enhanced aqueous

solubility, improved metabolic stability, and favorable target binding interactions.[3][4] The

morpholine heterocycle is a key component in numerous approved drugs targeting a wide array

of diseases, including cancer, central nervous system (CNS) disorders, and infectious

diseases.[5][6][7]

This guide focuses on a specific, high-value chiral building block: (R)-morpholin-2-
ylmethanol. The presence of a defined stereocenter and a reactive primary alcohol handle

makes this molecule a versatile and indispensable tool for researchers engaged in the

synthesis of complex, biologically active molecules. We will explore its fundamental properties,

delve into robust synthetic and analytical methodologies, and illuminate its application in

contemporary drug discovery programs, providing the field-proven insights necessary to

leverage this building block to its full potential.
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(R)-morpholin-2-ylmethanol is a chiral compound featuring a morpholine ring substituted at

the C-2 position with a hydroxymethyl group.[8] Its specific three-dimensional arrangement is

critical for the selective interactions required in many biological systems.

Key Properties Summary
A consolidation of its essential chemical and physical data is presented below. This information

is fundamental for reaction planning, solvent selection, and analytical method development.

Property Value Source(s)

CAS Number 156925-22-3 [8][9][10]

Molecular Formula C₅H₁₁NO₂ [8][10][11]

Molecular Weight 117.15 g/mol [10][11]

Appearance
Colorless to pale yellow liquid

or solid
[8]

SMILES OC[C@H]1CNCCO1 [8][10]

InChI Key
VLAZLCVSFAYIIL-

RXMQYKEDSA-N
[12]

Topological Polar Surface Area

(TPSA)
41.49 Å² [10]

Computed logP -1.03 to -1.2 [10][11]

Solubility Soluble in polar solvents [8]

Structural Representation
The defined stereochemistry at the C-2 position is the most critical feature of this molecule for

its application in asymmetric synthesis.

Caption: Chemical structure of (R)-morpholin-2-ylmethanol.
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The synthesis of enantiomerically pure morpholine derivatives is a topic of significant interest.

[2] While numerous strategies exist, we will detail a representative pathway adapted from

patented literature, which highlights a practical, multi-step approach starting from a readily

available chiral precursor.[13]

Synthetic Workflow Overview
This synthetic route leverages a chiral starting material to establish the key stereocenter,

followed by protection, cyclization, and deprotection steps to yield the target molecule.

Caption: Multi-step synthesis pathway for (R)-morpholin-2-ylmethanol.[13]

Protocol: Hydrogenolytic Deprotection of N-Benzyl
Precursor
This final step is critical for unmasking the secondary amine of the morpholine ring. The

causality for choosing catalytic hydrogenation is its high efficiency and clean reaction profile,

typically yielding the product without the need for complex chromatographic purification.

Objective: To prepare (R)-morpholin-2-ylmethanol (Ia) from N-benzyl-(R)-morpholin-2-
ylmethanol (Ic).[13]

Materials:

N-benzyl-(R)-morpholin-2-ylmethanol (Ic) (1 equivalent)

Palladium on carbon (10% Pd, 5-10 mol%)

Solvent: Methanol or Ethanol

Hydrogen (H₂) gas source

Reaction Vessel (e.g., Parr hydrogenator or flask with H₂ balloon)

Inert gas (Nitrogen or Argon)

Filtration aid (e.g., Celite®)
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Step-by-Step Procedure:

Vessel Preparation: Ensure the reaction vessel is clean, dry, and purged with an inert gas.

Reagent Addition: To the vessel, add N-benzyl-(R)-morpholin-2-ylmethanol (Ic) and the

chosen alcohol solvent (e.g., Methanol).

Catalyst Handling: Under an inert atmosphere, carefully add the 10% Palladium on carbon

catalyst. Rationale: Pd/C is pyrophoric and must be handled with care, away from ignition

sources.

Hydrogenation: Seal the reaction vessel. Purge the headspace with hydrogen gas multiple

times. Pressurize the vessel to the desired pressure (e.g., 1-4 atm) or maintain a positive

pressure with an H₂ balloon.

Reaction: Stir the mixture vigorously at room temperature. Reaction times can vary from 1 to

72 hours.

Monitoring: Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS) to

confirm the consumption of the starting material.

Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the

vessel with inert gas.

Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium

catalyst. Wash the pad with additional solvent (Methanol) to ensure complete recovery of the

product. Rationale: Celite prevents the fine catalyst particles from passing through the filter

medium.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude (R)-morpholin-
2-ylmethanol. The product is often of sufficient purity for subsequent steps, but can be

purified by distillation if required.[13]

Applications in Drug Discovery & Development
The unique structural and physicochemical properties of (R)-morpholin-2-ylmethanol make it

a powerful building block for introducing the morpholine moiety into drug candidates. This is
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particularly valuable in programs where properties like solubility and CNS penetration are

critical for success.[7]

Case Study: Kinase Inhibitors
The PI3K/Akt/mTOR signaling pathway is a central regulator of cell growth and is frequently

dysregulated in cancer.[4] Many potent inhibitors of this pathway incorporate a morpholine ring,

which often forms key hydrogen bonds in the kinase active site and improves the overall drug-

like properties of the molecule. (R)-morpholin-2-ylmethanol can serve as a key chiral starting

material for constructing side chains that are crucial for potent and selective biological activity.

[4][14]

Rationale for Use in CNS Drug Candidates
Developing drugs for the central nervous system requires a delicate balance of properties to

ensure permeability across the blood-brain barrier (BBB).[7] The morpholine scaffold offers

several advantages:

Modulated Basicity: The oxygen atom in the morpholine ring lowers the pKa of the nitrogen

compared to piperidine, which can be advantageous for optimizing interactions and reducing

off-target effects.[5][6]

Polarity and H-Bonding: The ether oxygen can act as a hydrogen bond acceptor, improving

solubility and interaction with biological targets without significantly increasing lipophilicity to

a degree that would hinder BBB passage.[7]

Metabolic Stability: The morpholine ring is generally more resistant to metabolic degradation

than other cyclic amines.[3]

Analytical & Quality Control Methodologies
Ensuring the chemical purity and, critically, the enantiomeric purity of (R)-morpholin-2-
ylmethanol is paramount. A combination of chromatographic and spectroscopic techniques is

employed.

Chiral HPLC for Enantiomeric Purity
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Principle: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for

separating and quantifying enantiomers. It utilizes a chiral stationary phase (CSP) that interacts

diastereomerically with the two enantiomers, leading to different retention times. The choice of

CSP and mobile phase is critical for achieving baseline separation.

Exemplary Protocol: Chiral HPLC Analysis

Instrumentation: Standard HPLC system with UV detector.

Column: A polysaccharide-based chiral column (e.g., CHIRALPAK® series) is often a good

starting point.[15] Rationale: These columns offer broad applicability for a wide range of

chiral compounds.

Mobile Phase: A mixture of an alkane (e.g., n-Hexane) and an alcohol (e.g., 2-propanol or

ethanol). The ratio is optimized to achieve separation (e.g., 90:10 Hexane:IPA). Small

amounts of an amine additive (e.g., diethylamine) may be required to improve peak shape

for basic analytes.

Flow Rate: Typically 0.5 - 1.0 mL/min for a standard 4.6 mm ID column.

Detection: UV detection at a wavelength where the analyte absorbs (e.g., ~210 nm, due to

lack of a strong chromophore).

System Suitability: Before analysis, the system is validated by injecting a racemic standard

to confirm the separation of the two enantiomers.

Quantification: Enantiomeric excess (e.e.) is calculated from the peak areas of the (R) and

(S) enantiomers: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100.

Spectroscopic Characterization
Standard spectroscopic methods are used to confirm the chemical structure and purity.

Mass Spectrometry (MS): Confirms the molecular weight (117.15 g/mol ).[11]

Infrared (IR) Spectroscopy: Shows characteristic peaks for O-H and N-H stretching (broad

band ~3300 cm⁻¹), C-H stretching (~2800-3000 cm⁻¹), and C-O stretching (~1100 cm⁻¹).[11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide a detailed map

of the chemical structure, confirming the connectivity and integrity of the molecule.

Safety, Handling, and Storage
Proper handling and storage are essential for maintaining the integrity of the compound and

ensuring laboratory safety.

Hazard Identification
(R)-morpholin-2-ylmethanol is classified with the following hazards:

H302: Harmful if swallowed.[11]

H315: Causes skin irritation.[11]

H318/H319: Causes serious eye damage/irritation.[11]

H335: May cause respiratory irritation.[11]

Recommended Handling Protocol
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety glasses or goggles, and a lab coat.

Avoidance: Avoid breathing vapors or dust. Avoid contact with skin and eyes. Do not eat,

drink, or smoke when using this product.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and rinse skin with plenty of

water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.
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Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.

Storage Conditions
To ensure long-term stability and prevent degradation, the following storage conditions are

recommended:

Temperature: Store at 2-8°C.[9]

Atmosphere: Keep in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen

or argon).[9][10]

Location: Store in a dry, well-ventilated place away from incompatible materials. The

compound can be hygroscopic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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